Cas no 406-76-8 (DL-Carnitine)

• Product Name: DL-Carnitine
• CAS No: 406-76-8
• Molecular Formula: C₇H₁₅NO₃
• Molecular Weight: 161.2
• MDL: MFCD00066765
• CID: 37310
• PubChem ID: 85

DL-Carnitine Properties

Names and Identifiers

• carnitine
• DL-Carnitine
• (±)-Carnitin
• (±)-Carnitine
• (3S)-4-cyclohexyl-2-hydroxy-3-[((2S)-2{[(2S)-2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl]amino}pentanoyl)amino]butyric acid isopropyl ether
• (3S)-4-cyclohexyl-2-hydroxy-3-< < (2S)-2< < (2S)-2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl> amino> pentanoyl> amino> butyric acid isopropyl ether
• (3S)-4-trimethylamino-3-hydroxybutyric Aci
• (S)-carnitine
• 4-Copab
• ACMC-1C64O
• AGN-PC-003DQO
• SureCN7335896
• 3-Hydroxy-4-(trimethylammonio)butanoate
• 3-hydroxy-4-(trimethylammonio)butanoic acid
• Spectrum3_000576
• BSPBio_001992
• Spectrum4_000388
• SBI-0051562.P002
• bmse000074
• Spectrum2_000009
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt
• SCHEMBL374454
• AB00053811_07
• CHEMBL1620698
• KBio2_003035
• AB00053811_08
• 3-hydroxy-4-trimethylammoniobutanoate
• KBioSS_000467
• Carnitina [INN-Spanish]
• Carnitinum [INN-Latin]
• SPBio_000017
• CHEBI:3424
• KBio3_001492
• NCGC00178874-01
• IDI1_000470
• gamma-Trimethyl-hydroxybutyrobetaine
• KBio2_005603
• AKOS015960448
• 461-06-3
• NS00101168
• NCGC00178874-03
• Entomin
• s5937
• KBioGR_000915
• 3-carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium
• (3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide inner salt
• Q27106070
• KBio2_000467
• KBio1_000470
• carnitinium
• C00487
• bmse000949
• Spectrum5_001473
• Spectrum_000067
• NS00124347
• 3-carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• NINDS_000470
• SDCCGMLS-0066567.P001
• DivK1c_000470
• 3-Hydroxy-4-(trimethylammonio)butanoate; Vitamin BT
• Carnitina
• (R)-3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium, inner salt
• UNII-S7UI8SM58A
• Carnitin
• CARNITINE, DL-
• NSC 757390
• BCP02286
• Carnitine [INN]
• 406-76-8
• S7UI8SM58A
• Carnitine DL-form
• (+/-)-Carnitin
• CARNITINE [WHO-DD]
• (1)-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide
• ()-Carnitin
• HY-B0399A
• STL356005
• DB-052484
• 2-Hydroxy 3-carboxyalkyl trimethyl ammonium compound C4 (2h3cATMAC C4)
• CARNITINE [MART.]
• CHEBI:17126
• CHEMBL172513
• Miocor
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt,(2R)-
• CARNITINE DL-FORM [MI]
• AKOS006229283
• Levocarnitine;Vitamin B(T)
• Excitine
• Vitacarn
• BCP07697
• EN300-6389073
• NS00009461
• CARNITINE [VANDF]
• Miotonal
• MFCD00038747
• SY076118
• SCHEMBL21971
• DB-052482
• DA-72820
• NSC-757390
• (+-)-Carnitine
• L(-)-Carnitine
• Carnum
• EINECS 206-976-6
• Carnicor
• DTXSID3022744
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
• (R)-(3-Carboxy-2-hydroxypropyl)trimethylammonium, inner salt
• CS-4771
• Q243309
• Carnitine, (+/-)-
• Novaine
• Novain
• 3-hydroxy-4-(trimethylammonio)butanoate
• Prestwick_877
• D,L-carnitine
• AMMONIUM, (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYL-, HYDROXIDE, inner salt, DL-
• F0001-2377
• 3-hydroxy-4-(trimethylazaniumyl)butanoate

• MDL： MFCD00066765
• InChIKey： PHIQHXFUZVPYII-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3
• SMILES： C[N+](C)(C)CC(O)CC([O-])=O

Computed Properties

• Exact Mass: 161.105
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 161.105
• Heavy Atom Count: 11
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• LogP: -1.80650
• PSA: 60.36000
• Boiling Point: °Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: °C
• Color/Form: Not available
• Density: Not available